Cas no 1227911-38-7 (Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate)

Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate structure
1227911-38-7 structure
Product Name:Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate
CAS No:1227911-38-7
MF:C22H30BrN3O6
MW:512.394105434418
CID:2149374
Update Time:2023-08-04

Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(bis(tert-butoxycarbonyl)amino)-6-bromo-1H-indazole-1-carboxylate
    • 1h-indazole-1-carboxylic acid,3-[bis[(1,1-dimethylethoxy)carbonyl]amino]-6-bromo-,1,1-dimethylethyl ester
    • YZPMXEIDENZBDG-UHFFFAOYSA-N
    • tert-Butyl 3-[bis(tert-butoxycarbonyl)amino]-6-bromo-indazole-1-carboxylate
    • 1,1-dimethylethyl 3-(bis{[(1,1-dimethylethyl)oxy]carbonyl}amino)-6-bromo-1H-indazole-1-carboxylate
    • Tert-butyl 3-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-bromoindazole-1-carboxylate
    • Inchi: 1S/C22H30BrN3O6/c1-20(2,3)30-17(27)25(18(28)31-21(4,5)6)16-14-11-10-13(23)12-15(14)26(24-16)19(29)32-22(7,8)9/h10-12H,1-9H3
    • InChI Key: YZPMXEIDENZBDG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)N=C2N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 697
  • Topological Polar Surface Area: 100
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